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Compound of Interest

Compound Name: 1,4-Dithiin

CAS No.: 290-79-9

Cat. No.: B15937504

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of sulfur-rich heterocyclic compounds, a

cornerstone in modern medicinal chemistry. We delve into their classification, synthesis, and

profound impact on drug development, supported by quantitative data, detailed experimental

protocols, and visualizations of their mechanisms of action.

Introduction to Sulfur-Rich Heterocyclic
Compounds
Sulfur-rich heterocyclic compounds are organic molecules characterized by a ring structure

containing at least one sulfur atom in addition to carbon atoms.[1][2] These compounds are of

immense interest in medicinal chemistry due to their diverse pharmacological activities.[3][4][5]

The presence of the sulfur heteroatom imparts unique physicochemical properties, such as

bond angles, lengths, and the ability to form hydrogen bonds, which influence their biological

activity and make them staples in the design of novel therapeutic agents.[1][6]
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These compounds are integral to a wide array of approved drugs, demonstrating efficacy as

anticancer, antidiabetic, antimicrobial, anti-inflammatory, and antiviral agents.[3][4][5][7]

Prominent examples include the thiazole ring in the protease inhibitor Ritonavir and the

thiazolidinedione core in antidiabetic drugs.[2][8][9][10]

Classification of Key Sulfur-Containing
Heterocycles
Sulfur heterocycles are classified based on ring size and the number of heteroatoms. Some of

the most significant classes in drug development include:

Five-Membered Rings:

Thiophene: An aromatic ring resembling benzene, found in numerous drugs with activities

ranging from anticancer to antimicrobial.[1][11][12]

Thiazole: Contains a sulfur and a nitrogen atom. This scaffold is present in drugs like the

kinase inhibitor Dasatinib and the HIV protease inhibitor Ritonavir.[10][13]

Thiazolidine: A saturated five-membered ring with sulfur and nitrogen. The

thiazolidinedione subclass is famous for its antidiabetic properties.[3][8][14]

Six-Membered Rings:

Thiazines: Contain one sulfur and one nitrogen atom in a six-membered ring.[15]

Fused-Ring Systems:

Benzothiophene: A thiophene ring fused to a benzene ring. It is a key structural motif in

various pharmacologically active compounds.[5][16][17]

Benzothiazole: A thiazole ring fused to a benzene ring, known for its presence in

anticancer and neuroprotective agents.[7]

Quantitative Biological and Pharmacokinetic Data
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The following tables summarize key quantitative data for representative sulfur-rich heterocyclic

compounds, providing a comparative look at their biological activity and pharmacokinetic

profiles.

Table 1: Anticancer Activity of Selected Thiophene Derivatives

Compound Cancer Cell Line IC50 (µM) Reference

Thiophene

Carboxamide (2b)
Hep3B 5.46 [18]

Thiophene

Carboxamide (2d)
Hep3B 8.85 [18]

Thiophene

Carboxamide (2e)
Hep3B 12.58 [18]

Thienopyrimidine (5) MCF-7 7.30 [19]

Thienopyrimidine (5) HepG-2 5.3 [19]

Thienopyrimidine (8) MCF-7 4.13 [19]

Thienopyrimidine (8) HepG-2 3.3 [19]

5-Alkyl-2-amino-3-

carboxylate thiophene

(19)

Lymphoma CEM 0.18 [1]

5-Alkyl-2-amino-3-

carboxylate thiophene

(19)

Molt/4 0.057 [1]

Thiophene pyridine

based compound (1m)
MCF-7 0.09 [1]

Table 2: Pharmacokinetic Parameters of Thiazole-Containing Drugs
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Signaling Pathways and Mechanisms of Action
Sulfur-rich heterocycles exert their therapeutic effects through a variety of mechanisms. Below

are graphical representations of key signaling pathways modulated by these compounds.

Thiazolidinediones (TZDs) - PPARγ Agonism
Thiazolidinediones, a class of antidiabetic drugs, act as agonists for the Peroxisome

Proliferator-Activated Receptor gamma (PPARγ), a nuclear receptor.[3][8][14] Their activation

leads to a cascade of genomic effects that ultimately improve insulin sensitivity.[4][6][14]
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Mechanism of action for Thiazolidinediones (TZDs).

Ritonavir - Dual HIV Protease and CYP3A4 Inhibition
Ritonavir, a thiazole-containing compound, is a potent antiretroviral agent. Its primary

mechanism involves the competitive inhibition of HIV protease, an enzyme crucial for viral

maturation.[13][20] Additionally, it is a strong inhibitor of the metabolic enzyme Cytochrome

P450 3A4 (CYP3A4), a property leveraged to "boost" the plasma levels of other co-

administered antiretroviral drugs.[9][15][20] Recent studies also suggest it may have

antineoplastic activity by disrupting pathways like Akt and NF-κB.[9]
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Dual mechanism of action for Ritonavir.

Detailed Experimental Protocols
Reproducibility is paramount in scientific research. This section provides detailed

methodologies for the synthesis of key sulfur-rich heterocyclic scaffolds.

Synthesis of Benzothiophene Derivatives
The following protocols are adapted from established literature for the synthesis of C2 and C3

arylated benzothiophenes, which are valuable intermediates in drug discovery.

Protocol 1: Gram-Scale C2 Arylation of Benzo[b]thiophene 1,1-dioxide[5]

This procedure details a palladium-catalyzed C-H arylation reaction.
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Materials:

Benzo[b]thiophene 1,1-dioxide

Phenylboronic acid

Palladium(II) acetate (Pd(OAc)₂)

Copper(II) acetate (Cu(OAc)₂)

Pyridine

Dimethyl sulfoxide (DMSO)

Ethyl acetate

Water

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Procedure:

To a suitable reaction vessel, add benzo[b]thiophene 1,1-dioxide (1.0 g, 6.0 mmol),

phenylboronic acid (2.2 g, 18.0 mmol), Pd(OAc)₂ (135 mg, 0.6 mmol), Cu(OAc)₂ (4.3 g,

24.0 mmol), and pyridine (1.4 g, 18.0 mmol).

Add dimethyl sulfoxide (DMSO, 60 mL) to the vessel.

Heat the mixture at 100 °C for 20 hours with stirring.

After cooling to room temperature, pour the reaction mixture into water.

Extract the aqueous phase with ethyl acetate (3 x 50 mL).

Combine the organic layers, dry over anhydrous Na₂SO₄, and filter.

Concentrate the filtrate under reduced pressure.
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Purify the crude product by column chromatography on silica gel to yield the desired 2-

phenylbenzo[b]thiophene 1,1-dioxide.

Protocol 2: Metal-Free C3 Arylation of Benzothiophene S-oxides[5]

This protocol achieves C3 regioselectivity via an interrupted Pummerer reaction.

Materials:

Benzothiophene S-oxide

Trifluoroacetic anhydride (TFAA)

Phenol coupling partner

Dichloromethane (CH₂Cl₂)

p-Toluenesulfonic acid (pTsOH)

Magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Procedure:

Dissolve the benzothiophene S-oxide (0.2 mmol) in anhydrous CH₂Cl₂ (2 ml) in a reaction

vessel.

Cool the mixture to -40 °C with stirring.

Add trifluoroacetic anhydride (TFAA, 0.3 mmol).

After 5 minutes, add the phenol coupling partner (0.3 mmol) dissolved in CH₂Cl₂ (1 ml).

Stir the mixture for 15 minutes at -40 °C, then remove the cooling bath and stir at ambient

temperature overnight (approx. 16 hours).

Add p-toluenesulfonic acid (pTsOH, 0.4 mmol) and heat the mixture at 45 °C for 5 hours.
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Add water (3 ml) and extract the aqueous phase with CH₂Cl₂ (3 x 5 ml).

Dry the combined organic phases over MgSO₄ and concentrate in vacuo.

Purify the crude product by column chromatography on silica gel to obtain the pure C3-

arylated benzothiophene.

Biological Evaluation: In Vitro Cytotoxicity Assay (MTS
Assay)
This protocol is a common method for assessing the antiproliferative effects of newly

synthesized compounds on cancer cell lines.[18]
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Workflow for a typical MTS cytotoxicity assay.
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Conclusion
Sulfur-rich heterocyclic compounds remain a highly productive and versatile area of research in

drug discovery. Their structural diversity and wide range of biological activities ensure their

continued relevance in the development of new therapeutics.[3][4][5] The synthetic protocols,

quantitative data, and mechanistic insights provided in this guide are intended to serve as a

valuable resource for scientists working to harness the potential of these remarkable molecules

to address unmet medical needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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